Cas no 78583-82-1 (5-(4-Bromophenyl)-1H-pyrazol-3-amine)

5-(4-Bromophenyl)-1H-pyrazol-3-amine structure
78583-82-1 structure
Product Name:5-(4-Bromophenyl)-1H-pyrazol-3-amine
CAS No:78583-82-1
MF:C9H8BrN3
MW:238.083920478821
MDL:MFCD00558911
CID:562250
PubChem ID:780878
Update Time:2025-04-19

5-(4-Bromophenyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Bromophenyl)-2H-pyrazol-3-ylamine
    • 5-Amino-3-(4-bromophenyl)-1H-pyrazole
    • 1H-Pyrazol-3-amine,5-(4-bromophenyl)-
    • 3-(4-Bromophenyl)-1H-pyrazol-5-amine
    • 5-(4-Bromophenyl)-1H-pyrazol-3-amine
    • 3-Amino-5-(4-bromophenyl)-1H-pyrazole
    • 3-Amino-5-(4-bromophenyl)-pyrazole
    • 5-(4-bromo-phenyl)-1(2)H-pyrazol-3-ylamine
    • 5-(4-bromophenyl)-2H-pyrazol-3-amine
    • 5-Amino-3-(4-bromophenyl)pyrazole
    • AG-H-15295
    • FT-0604332
    • MFCD00558911
    • SY025095
    • EN300-153912
    • SCHEMBL1143098
    • AKOS001476097
    • HMS2560C10
    • SMR000095260
    • SCHEMBL13815700
    • DTXSID30354740
    • CHEMBL1374049
    • E78384
    • AB06452
    • MLS000105838
    • 5Y-0822
    • AKOS025394844
    • MLS000118318
    • 5-(4-Bromo-phenyl)-2H-pyrazol-3-ylamine
    • AKOS000185321
    • 5-Amino-3-(4-bromophenyl)pyrazole, 97%
    • CS-0146988
    • A19178
    • 78583-82-1
    • J-510655
    • 3-amino-5-(4'-bromophenyl)pyrazole
    • BB 0249382
    • CCG-30211
    • 1H-Pyrazole, 3-amino-5-(4-bromophenyl)-
    • BBL020220
    • STK045720
    • DB-056317
    • MDL： MFCD00558911
    • Inchi： 1S/C9H8BrN3/c10-7-3-1-6(2-4-7)8-5-9(11)13-12-8/h1-5H,(H3,11,12,13)
    • InChI Key： FTCWIBNIYIEHDT-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)C1=CC(N)=NN1

Computed Properties

  • Exact Mass: 236.99000
  • Monoisotopic Mass: 236.99016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.645±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 172-176 °C (lit.)
  • Boiling Point: 485.1±35.0 °C at 760 mmHg
  • Flash Point: 247.2°C
  • Refractive Index: 1.689
  • Solubility: Almost insoluble (0.067 g/l) (25 º C),
  • PSA: 54.70000
  • LogP: 3.00260

5-(4-Bromophenyl)-1H-pyrazol-3-amine Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H302-H315-H318-H335
  • Warning Statement： P261-P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-37/38-41
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xn Xi
  • HazardClass：IRRITANT
  • Safety Term：S26-S36
  • Risk Phrases：R22
  • Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

5-(4-Bromophenyl)-1H-pyrazol-3-amine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(4-Bromophenyl)-1H-pyrazol-3-amine Pricemore >>

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